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Compound of Interest

Compound Name: 2-Methylbutyl isobutyrate

Cat. No.: B025998 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling 2-Methylbutyl isobutyrate, including detailed operational and

disposal plans. By adhering to these procedural, step-by-step guidelines, you can mitigate risks

and ensure the integrity of your work.
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Property Value

CAS Number 2445-69-4[1]

EC Number 219-493-0[1]

Molecular Formula C9H18O2[2][3]

Molecular Weight 158.24 g/mol [2][3]

Appearance Colorless, clear liquid[4]

Odor
Herbaceous, fruity, somewhat earthy

fragrance[4]

Boiling Point 168-170°C[4]

Flash Point 50°C[4]

Specific Gravity @ 25°C 0.856-0.862[4]

Solubility
Soluble in alcohol and fixed oils; insoluble in

water[4]

Personal Protective Equipment (PPE)
Proper personal protective equipment is the first line of defense against chemical exposure.

When handling 2-Methylbutyl isobutyrate, the following PPE is mandatory:

Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against

splashes.[5]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are required to

prevent skin contact. The selection of suitable gloves depends not only on the material but

also on other quality criteria and varies from manufacturer to manufacturer.[1]

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent

skin exposure.[6] In cases of potential splashing, full impervious protective clothing, including

boots, may be necessary.[7]
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Respiratory Protection: Use only in a well-ventilated area. If exposure limits are exceeded or

irritation is experienced, NIOSH/MSHA-approved respiratory protection should be worn.[6][8]

Experimental Protocols: Safe Handling and Storage
Adherence to strict protocols is crucial for the safe handling and storage of 2-Methylbutyl
isobutyrate.

Handling:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[8]

Ventilation: Always work in a well-ventilated area, such as a chemical fume hood, to

minimize inhalation of vapors.[9]

Grounding: To avoid ignition from static electricity discharge, all metal parts of the equipment

must be grounded.[8] Use only non-sparking tools.[5]

Avoiding Ignition Sources: Keep the chemical away from heat, sparks, open flames, and

other ignition sources.[1][5] "No smoking" policies should be strictly enforced in the handling

area.[1][5]

Personal Hygiene: Wash hands thoroughly after handling.[5] Do not eat, drink, or smoke in

the work area.[6] Contaminated clothing should be removed immediately and washed before

reuse.[1][5]

Storage:

Container: Keep the container tightly closed in a dry and well-ventilated place.[1][5]

Temperature: Store in a cool place.

Incompatibilities: Store away from strong oxidizing agents.[8]

Emergency Procedures: First Aid and Spill
Response
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First Aid Measures:

General Advice: In case of an accident or if you feel unwell, seek medical advice immediately

and show the safety data sheet to the doctor in attendance.[5] Immediately remove any

clothing soiled by the product.[1][9]

Inhalation: Move the person to fresh air. If they have difficulty breathing, give oxygen. If not

breathing, give artificial respiration.[6] Consult a doctor if symptoms persist.[1][9]

Skin Contact: Immediately rinse the affected area with water.[1][9] Take off immediately all

contaminated clothing and rinse the skin with water/shower.[5]

Eye Contact: Rinse opened eyes for several minutes under running water.[1][9] Remove

contact lenses if present and easy to do so. Continue rinsing.[5]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person.[6] Rinse the mouth with water and consult a doctor if symptoms persist.[1][5][9]

Spill Response Workflow

In the event of a spill, a calm and methodical response is critical to containment and cleanup.

The following workflow outlines the necessary steps.

Immediate Actions Containment & Cleanup Disposal

Evacuate Area Alert Others Remove Ignition Sources Ensure Adequate Ventilation Wear Appropriate PPE Absorb with Inert Material Collect Waste Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.

Disposal Plan
Proper disposal of 2-Methylbutyl isobutyrate and its contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.
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Waste Collection: Absorb spills with an inert material such as sand, diatomite, acid binders,

universal binders, or sawdust.[1][9] Collect the contaminated absorbent material and place it

in a suitable, closed container for disposal.[8]

Disposal Regulations: Do not dispose of the chemical with household garbage.[1] Prevent

the product from reaching the sewage system or any water course.[1] Disposal must be

made in accordance with local, regional, national, and international regulations.[1] Contact a

licensed professional waste disposal service to dispose of this material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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